Cas no 101069-25-4 (Phosphine,[2-[(diphenylphosphino)methyl]-2-ethyl-1,3-propanediyl]bis[diphenyl-)

Phosphine,[2-[(diphenylphosphino)methyl]-2-ethyl-1,3-propanediyl]bis[diphenyl- structure
101069-25-4 structure
Product Name:Phosphine,[2-[(diphenylphosphino)methyl]-2-ethyl-1,3-propanediyl]bis[diphenyl-
CAS No:101069-25-4
MF:C42H41P3
MW:638.696233510971
CID:1127712
PubChem ID:11411119
Update Time:2025-04-20

Phosphine,[2-[(diphenylphosphino)methyl]-2-ethyl-1,3-propanediyl]bis[diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphine,[2-[(diphenylphosphino)methyl]-2-ethyl-1,3-propanediyl]bis[diphenyl-
    • SRSMUFOKGVQGNN-UHFFFAOYSA-N
    • 1,1,1-tris(diphenylphosphinomethyl)propane
    • SCHEMBL664879
    • 101069-25-4
    • (2-((Diphenylphosphaneyl)methyl)-2-ethylpropane-1,3-diyl)bis(diphenylphosphane)
    • Inchi: 1S/C42H41P3/c1-2-42(33-43(36-21-9-3-10-22-36)37-23-11-4-12-24-37,34-44(38-25-13-5-14-26-38)39-27-15-6-16-28-39)35-45(40-29-17-7-18-30-40)41-31-19-8-20-32-41/h3-32H,2,33-35H2,1H3
    • InChI Key: SRSMUFOKGVQGNN-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)CC(CC)(CP(C1C=CC=CC=1)C1C=CC=CC=1)CP(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 638.24243
  • Monoisotopic Mass: 638.24211230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 13
  • Complexity: 634
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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